Cas no 794474-86-5 (6-Benzothiazolepropanamine,2-ethyl-)

6-Benzothiazolepropanamine,2-ethyl- structure
794474-86-5 structure
Product Name:6-Benzothiazolepropanamine,2-ethyl-
CAS No:794474-86-5
MF:C12H16N2S
MW:220.333841323853
CID:556375
PubChem ID:45095376
Update Time:2025-04-19

6-Benzothiazolepropanamine,2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolepropanamine,2-ethyl-
    • 6-Benzothiazolepropanamine,2-ethyl-(9CI)
    • 794474-86-5
    • 3-(2-Ethyl-1,3-benzothiazol-6-yl)-1-propanamine
    • SCHEMBL8342618
    • Inchi: 1S/C12H16N2S/c1-2-12-14-10-6-5-9(4-3-7-13)8-11(10)15-12/h5-6,8H,2-4,7,13H2,1H3
    • InChI Key: SAJYFWOZZMMLNJ-UHFFFAOYSA-N
    • SMILES: S1C(CC)=NC2=CC=C(C=C12)CCCN

Computed Properties

  • Exact Mass: 220.10341969g/mol
  • Monoisotopic Mass: 220.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 67.2Ų
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